N-(2-Hydroxyethyl)(cyclopropylmethyl)amine Hydrochloride

• IUPAC Name: 2-(cyclopropylmethylamino)ethanol;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c8-4-3-7-5-6-1-2-6;/h6-8H,1-5H2;1H
• InChI Key: DMFNQDQMBZGIJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNCCO.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol

Description

Synthesis Analysis

The synthesis of N-substituted amines, which are structurally related to N-(2-Hydroxyethyl)(cyclopropylmethyl)amine hydrochloride, can be achieved through various methods. For instance, a one-pot procedure for the synthesis of N-substituted 2-(arylmethyl)pyrrolidines is described, which involves a hydroamination/cyclopropylimine rearrangement/reduction sequence . This method could potentially be adapted for the synthesis of N-(2-Hydroxyethyl)(cyclopropylmethyl)amine hydrochloride by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of compounds similar to N-(2-Hydroxyethyl)(cyclopropylmethyl)amine hydrochloride can be characterized using techniques such as FTIR, 1H NMR, and 13C NMR . These techniques provide detailed information about the functional groups present and the overall molecular architecture, which is crucial for confirming the identity and purity of the synthesized compound.

Chemical Reactions Analysis

The reactivity of N-substituted amines and related compounds can be quite diverse. For example, N-benzyl-N-cyclopropylamine undergoes oxidation catalyzed by cytochrome P450, leading to various products including cyclopropanone hydrate and 3-hydroxypropionaldehyde . This suggests that N-(2-Hydroxyethyl)(cyclopropylmethyl)amine hydrochloride could also undergo similar oxidation reactions, potentially leading to interesting derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of N-(2-Hydroxyethyl)(cyclopropylmethyl)amine hydrochloride can be inferred from related compounds. For instance, the optimal reaction conditions for the synthesis of related compounds, such as the reaction medium, base catalysts, and reaction time, are crucial for achieving high yields and purity . Additionally, the stability of the compound in various conditions, solubility, and reactivity with other chemicals are important properties that can be determined experimentally.

Scientific Research Applications

Specific Scientific Field

Medicinal Chemistry

Summary of the Application

“N-(2-Hydroxyethyl)(cyclopropylmethyl)amine Hydrochloride” has been used in the synthesis of a series of N-(2-hydroxyethyl) cinnamamide derivatives. These compounds have been evaluated for their antidepressant activities.

Methods of Application or Experimental Procedures

The structures of the synthesized compounds were characterized by IR, 1H-NMR, MS and elemental analysis. Their antidepressant activities were evaluated by the forced swimming test (FST) and tail suspension test (TST).

Results or Outcomes

Some of the synthesized compounds significantly reduced the immobility time in the FST and TST, indicating their antidepressant-like action. Among them, compounds N-(2-hydroxyethyl)cinnamamide (1g), (E)-3-(4-hydroxy-3-methoxyphenyl)-N-(2-hydroxyethyl)acrylamide (1i) and (E)-N-(2-hydroxyethyl)-3-(3-hydroxyphenyl)acrylamide (1n), active in the two models, were considered as the most promising compounds in this study.

Safety And Hazards

This compound is associated with several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352. It’s important to handle this compound with care and follow safety guidelines.